2-iodo-5-methyl-1,3,4-thiadiazole
Overview
Description
Synthesis Analysis
A series of 1,3,4-thiadiazole derivatives were designed and synthesized using N-(4-nitrophenyl)acetohydrazonoyl bromide and 1-[3,5-dimethyl-1-(4-nitrophenyl)-1H-pyrazol-4-yl]ethan-1-one as starting materials . The targeted 1,3,4-thiadiazolyl derivatives were prepared by the reaction of 2-[1-[5-methyl-1-(4-nitrophenyl)-1H-pyrazol-4-yl]ethylidene]hydrazine derivatives with hydrazonoyl chloride derivatives .Molecular Structure Analysis
The molecular structure of 2-iodo-5-methyl-1,3,4-thiadiazole can be represented as a 2D Mol file or a computed 3D SD file .Chemical Reactions Analysis
The reaction of N-(4-nitrophenyl)acetohydrazonoyl bromide with 2-[(methylthio)carbonthioyl]hydrazones in absolute ethanol in the presence of triethylamine afforded the corresponding 1,3,4-thiadiazole derivatives .Physical And Chemical Properties Analysis
The physical properties of thiadiazoles largely depend on their specific isomeric form and any substituents they may carry . In general, they are solid at room temperature, have low melting points, and are relatively stable under normal conditions .Scientific Research Applications
- The 1,3,4-thiadiazole motif serves as a structural subunit in numerous anticancer compounds. Researchers have explored derivatives of 2-iodo-5-methyl-1,3,4-thiadiazole as potential antitumor agents. These compounds inhibit diverse molecular targets, including histone deacetylase (HDAC), c-Src/Abl tyrosine kinase, focal adhesion kinase (FAK), and tubulin polymerization .
- 2-Iodo-5-methyl-1,3,4-thiadiazole derivatives have shown promise as antimicrobial agents. Researchers have investigated their efficacy against bacteria and fungi, making them potential candidates for drug development .
- Some derivatives of 1,3,4-thiadiazole exhibit antiepileptic activity. While further research is needed, these compounds hold potential for managing epilepsy and related disorders .
- 2-Iodo-5-methyl-1,3,4-thiadiazole derivatives have been employed as ligands for metal complexes. Their coordination chemistry makes them valuable in materials science and catalysis .
- Researchers have explored the use of 2-iodo-5-methyl-1,3,4-thiadiazole derivatives in chelating resins. These materials find applications in ion exchange, purification, and environmental remediation .
- The versatility of 1,3,4-thiadiazole derivatives extends to applications in azo dyes and lubricant additives. These compounds contribute to coloration and enhance lubrication properties .
Anticancer Agents
Antimicrobial Activity
Antiepileptic Properties
Metal Complex Ligands
Chelating Resins
Azo Dyes and Lubricant Additives
Mechanism of Action
Target of Action
It’s known that 1,3,4-thiadiazole derivatives have been tested against various microbial strains such asE. coli, B. mycoides, and C. albicans . These compounds have shown significant antimicrobial activity, suggesting that they likely target essential biochemical pathways in these organisms .
Mode of Action
1,3,4-thiadiazole derivatives are known to interact with their targets, leading to changes that inhibit the growth of the targeted organisms . The presence of the iodine and methyl groups on the thiadiazole ring may enhance the compound’s reactivity, potentially increasing its interaction with its targets .
Pharmacokinetics
The compound’s molecular weight (22604 g/mol ) suggests that it may have good bioavailability, as compounds with a molecular weight below 500 g/mol are generally well-absorbed .
Result of Action
The result of the action of 2-iodo-5-methyl-1,3,4-thiadiazole is the inhibition of growth of the targeted microorganisms . This is likely due to the compound’s interference with essential biochemical processes within these organisms .
Action Environment
It’s known that 2-mercapto-5-methyl-1,3,4-thiadiazole, a related compound, is hardly decyclized during conventional wastewater treatment, suggesting that it may be stable in various environmental conditions .
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-iodo-5-methyl-1,3,4-thiadiazole involves the reaction of 2-amino-5-methyl-1,3,4-thiadiazole with iodine in the presence of an oxidizing agent.", "Starting Materials": [ "2-amino-5-methyl-1,3,4-thiadiazole", "Iodine", "Oxidizing agent" ], "Reaction": [ "To a solution of 2-amino-5-methyl-1,3,4-thiadiazole in a suitable solvent, add iodine and an oxidizing agent.", "Heat the reaction mixture at a suitable temperature for a suitable time.", "Cool the reaction mixture and filter the precipitated product.", "Wash the product with a suitable solvent and dry it under vacuum." ] } | |
CAS RN |
914935-72-1 |
Product Name |
2-iodo-5-methyl-1,3,4-thiadiazole |
Molecular Formula |
C3H3IN2S |
Molecular Weight |
226 |
Purity |
95 |
Origin of Product |
United States |
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